Cas no 1806026-86-7 (4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806026-86-7
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4841192
• Update Time: 2025-06-28

4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H7F3N2O4/c1-4-6(13(15)16)2-12-5(3-14)7(4)17-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： ICWXZZZXNBNKGV-UHFFFAOYSA-N
• SMILES： FC(OC1C(CO)=NC=C(C=1C)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.4
• Topological Polar Surface Area: 88.2

Additional information on 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol

Introduction to 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806026-86-7)

4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806026-86-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro group, a trifluoromethoxy substituent, and a methanol functional group, which collectively contribute to its potential biological activities and applications.

The chemical structure of 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol is composed of a pyridine ring with various functional groups attached. The presence of the nitro group imparts strong electron-withdrawing properties, while the trifluoromethoxy group enhances lipophilicity and metabolic stability. The methanol group provides a hydroxyl functionality that can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity.

Recent studies have explored the potential therapeutic applications of 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol. One notable area of research is its use as an intermediate in the synthesis of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's role in the development of new antiviral agents. The unique combination of functional groups in this compound allows for the fine-tuning of pharmacological properties, such as selectivity and potency, which are essential for effective drug design.

In addition to its use as an intermediate, 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol has shown promise in preclinical studies for its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines. The mechanism of action involves the disruption of cellular processes, such as DNA replication and protein synthesis, leading to apoptosis and cell death.

The synthesis of 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol has been optimized to improve yield and purity. A common synthetic route involves the reaction of 3-trifluoromethoxy pyridine with methyl iodide followed by nitration and subsequent methylation. Advanced techniques such as microwave-assisted synthesis have been employed to enhance the efficiency and scalability of the process. These advancements have made it possible to produce this compound on a larger scale for further research and development.

The physicochemical properties of 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol have also been extensively studied. It has been found to be stable under standard laboratory conditions and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO). These properties make it suitable for use in various biochemical assays and in vivo studies.

In conclusion, 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806026-86-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.